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Compound of Interest

Compound Name: Inflachromene

Cat. No.: B608102

For researchers, scientists, and drug development professionals utilizing Inflachromene, a
potent anti-inflammatory agent, ensuring its proper disposal is a critical component of
laboratory safety and environmental responsibility. This document provides a comprehensive,
step-by-step guide for the safe handling and disposal of Inflachromene, including procedures
for unused product, contaminated labware, and spill cleanup.

Inflachromene: Key Data for Handling and Disposal

A thorough understanding of the properties of Inflachromene is the first step toward safe
disposal. The following table summarizes essential data for this compound.
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Property Value Reference

5,12b-dihydro-10-hydroxy-7,7-
dimethyl-2-phenyl-1H,7H-

Chemical Name [1]benzopyrano[4,3-c][1][2] [1]
[3]triazolo[1,2-a]pyridazine-
1,3(2H)-dione

CAS Number 908568-01-4 [1]
Molecular Formula C21H19N304 [1]
Molecular Weight 377.4 g/mol [1]
Appearance A crystalline solid

DMF: 30 mg/ml, DMSO: 30
mg/ml, DMSO:PBS (pH 7.2)

Solubility [1]
(1:4): 0.20 mg/ml, Ethanol: 1
mg/ml

Storage -20°C

To the best of our knowledge,
Toxicit the toxicological properties
oxici
Y have not been thoroughly

investigated.

No specific hazard statements

are available. Standard safe
Hazard Statements ]

laboratory practices should be

followed.

Procedural Guidance for Inflachromene Disposal

The following procedures are based on standard guidelines for the disposal of solid chemical
waste in a laboratory setting. Always consult your institution's specific waste management
protocols and local regulations.

Unused or Expired Inflachromene
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Unused or expired Inflachromene solid waste must be disposed of as chemical waste.
Step 1: Packaging
o Keep the Inflachromene in its original, clearly labeled container.

« If the original container is damaged, transfer the waste to a new, compatible, and sealable
container. Ensure the new container is clearly labeled with "Inflachromene” and any
relevant hazard information.

Step 2: Labeling

o Attach a hazardous waste tag to the container.

« Fill out the tag completely, including the full chemical name, quantity, and date.
Step 3: Storage

o Store the container in a designated hazardous waste accumulation area.

e This area should be secure, well-ventilated, and away from incompatible materials.
Step 4: Collection

» Arrange for pickup by your institution's Environmental Health and Safety (EHS) department
or a licensed chemical waste disposal contractor.

Contaminated Labware and Personal Protective
Equipment (PPE)

Disposable items such as gloves, pipette tips, and empty vials that have come into direct
contact with Inflachromene should be treated as contaminated solid waste.

Step 1: Segregation
At the point of generation, separate contaminated items from non-hazardous trash.

Step 2: Packaging
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e Place all contaminated solid waste into a designated, leak-proof plastic bag or a container
lined with a durable plastic bag.

e For sharp items like needles or contaminated glassware, use a designated sharps container.
Step 3: Labeling

o Clearly label the bag or container as "Inflachromene Contaminated Waste" and include the
appropriate hazard symbols as required by your institution.

Step 4: Disposal

e Once the container is full, seal it and arrange for disposal through your institution's chemical
waste management stream.

Spill Cleanup

In the event of a spill of solid Inflachromene powder:
Step 1: Evacuation and Notification
» Alert others in the immediate area of the spill.

« If the spill is large or in a poorly ventilated area, evacuate the vicinity and notify your
laboratory supervisor and EHS.

Step 2: Personal Protective Equipment (PPE)

» Before cleaning, don appropriate PPE, including a lab coat, safety goggles, and chemical-
resistant gloves.

Step 3: Containment and Cleanup

o Carefully sweep the solid material into a dustpan or onto a piece of paper. Avoid creating
dust.

o For fine powders, it may be preferable to gently wet the material with a suitable solvent (such
as water, if compatible) to prevent it from becoming airborne.
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e Place the collected material and any contaminated cleaning supplies (e.g., paper towels) into

a sealable container.

Step 4: Decontamination

» Wipe the spill area with a cloth dampened with a suitable solvent, followed by soap and

water.

» Dispose of all cleaning materials as contaminated waste.

Step 5: Final Disposal

o Label the container with the spilled chemical's name and "Spill Debris."

e Dispose of the container through your institution's hazardous waste program.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of

Inflachromene and related materials.
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Caption: Workflow for the proper disposal of Inflachromene waste.

Key Experimental Protocols for Inflachromene

Detailed methodologies for key experiments involving Inflachromene can be found in the cited

literature. Below are summaries of the primary experimental protocols.

In Vitro Studies of Anti-Inflammatory Effects (Lee S, et
al. 2014)[4]

Cell Culture: Murine microglial BV-2 cells were cultured in Dulbecco's Modified Eagle's
Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-
streptomycin.

Nitrite Assay: To measure nitric oxide production, BV-2 cells were pre-treated with various
concentrations of Inflachromene for 1 hour, followed by stimulation with lipopolysaccharide
(LPS). After 24 hours, the culture supernatant was mixed with Griess reagent, and the
absorbance was measured at 540 nm.

Cytokine Measurement: The levels of pro-inflammatory cytokines, such as TNF-a and IL-6, in
the cell culture supernatants were quantified using enzyme-linked immunosorbent assay
(ELISA) kits according to the manufacturer's instructions.

Western Blot Analysis: To assess the effect of Inflachromene on signaling pathways, cell
lysates were prepared and subjected to SDS-PAGE. Proteins were then transferred to a
PVDF membrane and probed with specific antibodies against proteins involved in
inflammatory signaling, such as NF-kB and MAP kinases.

In Vivo Sepsis Model (Cho W, et al. 2017)

Animal Model: A cecal ligation and puncture (CLP) mouse model was used to induce sepsis.
Male C57BL/6 mice were anesthetized, and a midline laparotomy was performed. The
cecum was ligated and punctured with a needle.

Drug Administration: Inflachromene was dissolved in a vehicle solution (e.g., 10% DMSO,
40% PEG300, 5% Tween 80, and 45% saline) and administered to the mice via
intraperitoneal injection at specified doses and time points post-CLP.
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» Survival Analysis: The survival of the mice was monitored for a set period (e.g., 9 days), and
the data was analyzed using Kaplan-Meier survival curves.

o Cytokine Analysis: Blood samples were collected from the mice at various time points, and
serum levels of inflammatory cytokines were measured using ELISA to evaluate the in vivo
anti-inflammatory efficacy of Inflachromene.

By adhering to these disposal procedures and understanding the experimental context of
Inflachromene's use, laboratories can maintain a safe and compliant environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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